Cas no 156679-38-8 (Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product name: Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 156679-38-8
• MF: C₁₄H₂₆O₄
• MW: 258.35384
• CID: 904299
• PubChem ID: 11642081

Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester
• 1-Hydroxypropan-2-yl 2-isopropyl-5-methylcyclohexyl carbonate
• 1-hydroxypropan-2-yl 5-methyl-2-(propan-2-yl)cyclohexyl carbonate
• NS00122256
• ILYLFTONJARHOX-UHFFFAOYSA-N
• SCHEMBL14547338
• DTXSID501022024
• CHEBI:172097
• 2-Hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl carbonate
• 1-hydroxypropan-2-yl (5-methyl-2-propan-2-ylcyclohexyl) carbonate
• 156679-38-8

• Inchi： InChI=1S/C14H26O4/c1-9(2)12-6-5-10(3)7-13(12)18-14(16)17-11(4)8-15/h9-13,15H,5-8H2,1-4H3
• InChI Key： ILYLFTONJARHOX-UHFFFAOYSA-N
• SMILES： CC1CCC(C(C1)OC(=O)OC(C)CO)C(C)C

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.03
• Boiling Point: 366.675°C at 760 mmHg
• Flash Point: 127.707°C
• Refractive Index: 1.469
• PSA: 55.76